Cas no 1269151-54-3 (3-(Trifluoromethyl)azetidin-3-amine)

• Product Name: 3-(Trifluoromethyl)azetidin-3-amine
• CAS No: 1269151-54-3
• MF: C₄H₇F₃N₂
• MW: 140.106991052628
• MDL: MFCD18380778
• CID: 4692515
• Update Time: 2025-06-10

3-(Trifluoromethyl)azetidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)azetidin-3-amine
• FCH1123241
• 3-(Trifluoromethyl)azetidin-3-amine

• MDL： MFCD18380778
• Inchi： 1S/C4H7F3N2/c5-4(6,7)3(8)1-9-2-3/h9H,1-2,8H2
• InChI Key： KAJYBNYFCRXKCI-UHFFFAOYSA-N
• SMILES： FC(C1(CNC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Topological Polar Surface Area: 38

Additional information on 3-(Trifluoromethyl)azetidin-3-amine

Comprehensive Overview of 3-(Trifluoromethyl)azetidin-3-amine (CAS No. 1269151-54-3): Properties, Applications, and Industry Insights

3-(Trifluoromethyl)azetidin-3-amine (CAS No. 1269151-54-3) is a highly specialized fluorinated amine compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique azetidine ring structure, combined with the trifluoromethyl group, makes it a valuable building block for drug discovery and material science. This article delves into its molecular characteristics, synthetic routes, and emerging applications while addressing trending queries like "fluorinated amines in drug design" and "azetidine derivatives in medicinal chemistry."

The compound’s chemical stability and bioactive potential align with current industry demands for high-performance intermediates. Researchers frequently search for "CAS 1269151-54-3 suppliers" or "3-(Trifluoromethyl)azetidin-3-amine synthesis," reflecting its commercial relevance. Its low molecular weight (C₄H₇F₃N₂) and polarity enhance solubility, a critical factor for bioavailability optimization—a hot topic in AI-driven drug development discussions.

In pharmaceutical contexts, 3-(Trifluoromethyl)azetidin-3-amine serves as a key scaffold for kinase inhibitors and GPCR modulators. Recent publications highlight its role in addressing "resistant pathogens" and "neurodegenerative targets," tapping into global health trends. The trifluoromethyl group’s metabolic resistance also answers queries about "improving drug half-life," a frequent concern in preclinical research forums.

From a synthetic perspective, the compound’s azetidine core offers ring strain advantages, enabling selective functionalization—a subject often explored in "click chemistry" and "late-stage diversification" studies. Analytical techniques like HPLC purity analysis (≥98%) and NMR spectroscopy are routinely employed for quality control, as noted in "CAS 1269151-54-3 characterization" search patterns.

Environmental and regulatory aspects further elevate its profile. The compound’s non-persistent biodegradability aligns with green chemistry principles, addressing searches for "sustainable fluorochemicals." Its classification under REACH compliance ensures safe handling, a priority for industrial-scale manufacturers.

Future prospects include potential in PET radiotracers (leveraging fluorine-18 isotopes) and electronic materials, responding to "fluorine in imaging agents" and "organic semiconductors" search trends. Collaborative studies between academia and pharma giants continue to expand its utility, solidifying CAS 1269151-54-3 as a versatile research tool.